Cas no 70110-30-4 (N-(Chloroacetyl)-4-methylbenzylamine)

• Product Name: N-(Chloroacetyl)-4-methylbenzylamine
• CAS No: 70110-30-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD03030355
• CID: 1074214
• PubChem ID: 2384456
• Update Time: 2025-09-27

N-(Chloroacetyl)-4-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-methylbenzyl)acetamide
• 2-chloro-N-(4-methyl-benzyl)-acetamide
• 3-Nitro-4-chloracetamino-toluol
• AG-G-83904
• Chlor-essigsaeure-(4-methyl-2-nitro-anilid)
• Chlor-essigsaeure-(4-methyl-benzylamid)
• chloro-acetic acid-(4-methyl-2-nitro-anilide)
• chloro-acetic acid-(4-methyl-benzylamide)
• CTK5D5695
• N-(4-methyl-2-nitrophenyl)-2-chloroacetamide
• N-< 4-Methyl-benzyl> -chloracetamid
• T0514-5266
• N-(Chloroacetyl)-4-methylbenzylamine
• Z56886473
• LS-01192
• EN300-04378
• 70110-30-4
• AKOS000263410
• SCHEMBL11731507
• BB 0217810
• F3308-4139
• MFCD03030355
• 2-chloro-N-[(4-methylphenyl)methyl]acetamide
• ALBB-002416
• STK408664

• MDL： MFCD03030355
• Inchi： 1S/C10H12ClNO/c1-8-2-4-9(5-3-8)7-12-10(13)6-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： QCIRGXWKIPTSIZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

N-(Chloroacetyl)-4-methylbenzylamine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes